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Compound of Interest

Compound Name: Pomalidomide-PEG4-COOH

Cat. No.: B15620446

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the core properties of Pomalidomide-
PEG4-COOH, a key building block in the development of Proteolysis Targeting Chimeras

(PROTACs). Designed for researchers, scientists, and drug development professionals, this

document outlines the chemical and physical characteristics, biological activity, and

experimental considerations for this versatile E3 ligase ligand-linker conjugate.

Core Properties and Specifications
Pomalidomide-PEG4-COOH is a synthetic molecule that incorporates the immunomodulatory

drug pomalidomide, a known ligand for the E3 ubiquitin ligase Cereblon (CRBN), connected to

a four-unit polyethylene glycol (PEG) linker that terminates in a carboxylic acid. This structure

allows for its conjugation to a target protein ligand, forming a PROTAC capable of inducing the

degradation of the target protein.
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Property Value Reference

Synonyms

1-((2-(2,6-Dioxopiperidin-3-

yl)-1,3-dioxoisoindolin-4-

yl)amino)-3,6,9,12-

tetraoxapentadecan-15-oic

acid, Pomalidomide-PEG4-

CO2H

[1]

CAS Number 2138440-81-8 [1]

Molecular Formula C₂₄H₃₁N₃O₁₀ [1]

Molecular Weight 521.52 g/mol [1]

Appearance
Light yellow to yellow viscous

liquid

Purity ≥95%

Storage

Store at -5°C, keep in dry and

avoid sunlight. Stock solutions

can be stored at -80°C for up

to 6 months or -20°C for up to

1 month.

[2][3]

Biological Activity and Mechanism of Action
Pomalidomide-PEG4-COOH functions as the E3 ligase-recruiting component of a PROTAC.

The pomalidomide moiety binds to Cereblon (CRBN), a substrate receptor of the CRL4-CRBN

E3 ubiquitin ligase complex.[4] By tethering this complex to a target protein (via the other end

of the PROTAC), it facilitates the transfer of ubiquitin from an E2 conjugating enzyme to the

target protein, marking it for degradation by the 26S proteasome.[2][5]

Cereblon-Mediated Protein Degradation Pathway
The following diagram illustrates the general mechanism of action for a PROTAC utilizing a

pomalidomide-based ligand to induce target protein degradation.
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PROTAC-Induced Protein Degradation Pathway
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Caption: PROTAC-mediated protein degradation pathway.

Binding Affinity to Cereblon
While specific binding affinity data for Pomalidomide-PEG4-COOH is not readily available in

the public domain, the affinity of the parent molecule, pomalidomide, for Cereblon is well-

characterized and serves as a crucial benchmark. The addition of the PEG4-COOH linker is not

expected to significantly disrupt this interaction.
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Ligand Assay Type System
Binding
Affinity
(IC₅₀/Kᵢ/Kₑ)

Reference

Pomalidomide
Competitive

Binding Assay

U266 myeloma

cell extracts
~2 µM (IC₅₀) [6]

Pomalidomide

Fluorescence-

based thermal

shift assay

Recombinant

human CRBN-

DDB1 complex

~3 µM (IC₅₀) [6]

Pomalidomide
Fluorescence

Polarization

Recombinant

hsDDB1-

hsCRBN

156.60 nM (Kᵢ)

Pomalidomide
Surface Plasmon

Resonance

Recombinant

His-tagged

CRBN

264 ± 18 nM

Pomalidomide
Competitive

Titration

hsDDB1-

hsCRBN and

Cy5-thalidomide

156.60 nM (Kᵢ) [7]

Lenalidomide
Competitive

Binding Assay

U266 myeloma

cell extracts
~2 µM (IC₅₀) [6]

Lenalidomide

Fluorescence-

based thermal

shift assay

Recombinant

human CRBN-

DDB1 complex

~3 µM (IC₅₀) [6]

Lenalidomide
Competitive

Titration

hsDDB1-

hsCRBN and

Cy5-thalidomide

177.80 nM (Kᵢ) [7]

Thalidomide

Fluorescence-

based thermal

shift assay

Recombinant

human CRBN-

DDB1 complex

~30 µM (IC₅₀) [6]

Thalidomide
Competitive

Titration

hsDDB1-

hsCRBN and

Cy5-thalidomide

249.20 nM (Kᵢ) [7]
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Experimental Protocols
Representative Synthesis of a Pomalidomide-PEG4-
COOH based PROTAC
The carboxylic acid moiety of Pomalidomide-PEG4-COOH allows for standard amide coupling

reactions with an amine-functionalized linker attached to a target protein ligand.

General PROTAC Synthesis Workflow

PROTAC Synthesis

Pomalidomide-PEG4-COOH Carboxylic Acid Activation
(e.g., HATU, HOBt, EDC)

Target Protein Ligand
with Amine Linker

Amide Bond Formation
(e.g., DIPEA in DMF)

Purification
(e.g., Preparative HPLC) Final PROTAC Molecule

Click to download full resolution via product page

Caption: General workflow for PROTAC synthesis.

Methodology:

Activation of Carboxylic Acid: Dissolve Pomalidomide-PEG4-COOH in a suitable anhydrous

solvent such as dimethylformamide (DMF). Add a coupling agent (e.g., HATU, HOBt, or

EDC) and an amine base (e.g., DIPEA) and stir at room temperature.

Amide Coupling: To the activated Pomalidomide-PEG4-COOH solution, add the target

protein ligand functionalized with an amine linker.

Reaction Monitoring: Monitor the progress of the reaction by analytical techniques such as

LC-MS.

Purification: Upon completion, the reaction mixture is purified, typically by preparative

reverse-phase high-performance liquid chromatography (HPLC), to yield the final PROTAC.
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Characterization: The final product is characterized by analytical HPLC, high-resolution mass

spectrometry (HRMS), and NMR to confirm its identity and purity.

Quantification of PROTAC-Induced Protein Degradation
by Western Blot
This protocol outlines the steps to determine the efficacy of a Pomalidomide-PEG4-COOH
based PROTAC in degrading a target protein in a cellular context.

Materials:

Cell line expressing the target protein

Pomalidomide-PEG4-COOH based PROTAC

Cell culture medium and reagents

DMSO (vehicle control)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and electrophoresis apparatus

PVDF or nitrocellulose membranes and transfer apparatus

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibody against the target protein

Primary antibody against a loading control (e.g., GAPDH, β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate and imaging system

Methodology:
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Cell Seeding and Treatment:

Seed cells in a multi-well plate at an appropriate density and allow them to adhere

overnight.

Treat the cells with a serial dilution of the PROTAC (typically ranging from nanomolar to

micromolar concentrations) for a predetermined time (e.g., 4, 8, 16, 24 hours). Include a

vehicle-only (DMSO) control.

Cell Lysis:

Wash the cells with ice-cold PBS.

Add ice-cold lysis buffer to each well and incubate on ice.

Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the

supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA assay.

Sample Preparation and SDS-PAGE:

Normalize the protein concentration of all samples with lysis buffer.

Add Laemmli sample buffer and boil the samples to denature the proteins.

Load equal amounts of protein per lane onto an SDS-PAGE gel and run the

electrophoresis.

Western Blotting:

Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the primary antibody against the target protein overnight at

4°C.

Wash the membrane with TBST.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane with TBST.

Detection and Analysis:

Apply the chemiluminescent substrate and capture the signal using an imaging system.

Re-probe the membrane with a primary antibody for a loading control.

Quantify the band intensities using densitometry software. Normalize the target protein

band intensity to the corresponding loading control band intensity.

Calculate the percentage of protein degradation relative to the vehicle-treated control.

Plot the percentage of degradation against the PROTAC concentration to determine the

DC₅₀ (concentration at which 50% of the protein is degraded) and Dₘₐₓ (the maximum

percentage of degradation).

Conclusion
Pomalidomide-PEG4-COOH is a valuable and versatile tool for researchers engaged in the

development of targeted protein degraders. Its well-defined structure, established mechanism

of action through recruitment of the Cereblon E3 ligase, and the terminal carboxylic acid for

straightforward conjugation make it an ideal building block for the synthesis of novel PROTACs.

The experimental protocols and data presented in this guide provide a solid foundation for the

successful application of Pomalidomide-PEG4-COOH in drug discovery and chemical biology

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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